Cas no 50380-74-0 (1-Naphthalenecarbonitrile,4-amino-3-hydroxy-)

1-Naphthalenecarbonitrile,4-amino-3-hydroxy- structure
50380-74-0 structure
Product Name:1-Naphthalenecarbonitrile,4-amino-3-hydroxy-
CAS No:50380-74-0
MF:C11H8N2O
MW:184.19402217865
CID:376702
PubChem ID:170839
Update Time:2025-04-19

1-Naphthalenecarbonitrile,4-amino-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarbonitrile,4-amino-3-hydroxy-
    • 4-amino-3-hydroxynaphthalene-1-carbonitrile
    • 1-Amino-4-cyano-2-naphthol
    • BKJNOOATZWQVDU-UHFFFAOYSA-N
    • 50380-74-0
    • 4-cyano-2-hydroxynaphthylamine
    • NS00032050
    • 1-Naphthalenecarbonitrile, 4-amino-3-hydroxy-
    • SCHEMBL8474768
    • EINECS 256-568-7
    • 1-Amino-2-oxy-4-cyannaphthalin
    • DTXSID8068547
    • Inchi: 1S/C11H8N2O/c12-6-7-5-10(14)11(13)9-4-2-1-3-8(7)9/h1-5,14H,13H2
    • InChI Key: BKJNOOATZWQVDU-UHFFFAOYSA-N
    • SMILES: OC1=CC(C#N)=C2C=CC=CC2=C1N

Computed Properties

  • Exact Mass: 184.06374
  • Monoisotopic Mass: 184.063663
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 13
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70

Experimental Properties

  • Density: 1.36
  • Boiling Point: 415.8°C at 760 mmHg
  • Flash Point: 205.3°C
  • Refractive Index: 1.733
  • PSA: 70.04
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